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Compound of Interest

Compound Name: Heme Oxygenase-1-IN-2

Cat. No.: B12418898 Get Quote

An In-depth Examination of the Novel Heme Oxygenase-1 Inhibitor for Drug Development

Professionals, Researchers, and Scientists

This technical guide provides a comprehensive overview of Heme Oxygenase-1-IN-2, a novel

and potent inhibitor of Heme Oxygenase-1 (HO-1). This document consolidates critical

information from its Material Safety Data Sheet (MSDS), foundational research, and

experimental data to serve as an essential resource for its application in research and

development.

Core Compound Information & Safety Data
Heme Oxygenase-1-IN-2 is a small molecule inhibitor with significant potential in anticancer

research due to its potent in vitro antiproliferative activity.[1]

Material Safety Data Sheet (MSDS) Summary:
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Property Value Reference

Chemical Formula C₁₉H₁₈ClN₃O [1]

Molecular Weight 339.82 g/mol [1]

CAS Number 2839158-50-6 [1]

Appearance Solid powder N/A

Solubility Soluble in DMSO N/A

Storage

Store at -20°C as a powder or

-80°C in solvent. Keep away

from direct sunlight and

ignition sources.

[1]

Hazard Identification and Handling Precautions:

The compound is classified as harmful if swallowed and very toxic to aquatic life with long-

lasting effects.[1] Standard laboratory personal protective equipment, including safety goggles,

gloves, and a lab coat, should be worn.[1] Handling should be performed in a well-ventilated

area, and the formation of dust and aerosols should be avoided.[1]

GHS Hazard Statements Precautionary Statements

H302: Harmful if swallowed P264: Wash skin thoroughly after handling.

H410: Very toxic to aquatic life with long lasting

effects

P270: Do not eat, drink or smoke when using

this product.

P273: Avoid release to the environment.

P301 + P312: IF SWALLOWED: Call a POISON

CENTER or doctor/physician if you feel unwell.

P330: Rinse mouth.

P391: Collect spillage.

P501: Dispose of contents/container to an

approved waste disposal plant.
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Mechanism of Action and Biological Activity
Heme Oxygenase-1 (HO-1) is a critical enzyme in heme catabolism, breaking it down into

biliverdin, free iron, and carbon monoxide. In many cancers, HO-1 is overexpressed and

contributes to tumor cell survival, proliferation, and resistance to therapy. Heme Oxygenase-1-
IN-2 is a novel acetamide-based inhibitor of HO-1.[1]

Quantitative Biological Data:

Parameter Value Cell Line/System

HO-1 Inhibition IC₅₀ 0.95 µM Recombinant human HO-1

Antiproliferative GI₅₀ (DU145) 1.9 µM Human prostate cancer cells

Antiproliferative GI₅₀ (U87MG) 2.5 µM Human glioblastoma cells

Data sourced from the primary discovery publication.

Experimental Protocols
The following are detailed methodologies for key experiments involving Heme Oxygenase-1-
IN-2, adapted from the primary literature.

In Vitro HO-1 Inhibition Assay
This protocol details the measurement of the inhibitory activity of Heme Oxygenase-1-IN-2 on

recombinant human HO-1.

Experimental Workflow:
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Preparation
Reaction

Detection
Prepare Reagents:

- Recombinant hHO-1
- Heme

- NADPH
- Biliverdin Reductase

- Test Compound (HO-1-IN-2)

Prepare 96-well plate

Add reagents to wells:
- Buffer
- hHO-1

- Test Compound

Pre-incubate for 10 min at 37°C Initiate reaction with
Heme and NADPH Incubate for 15 min at 37°C Measure bilirubin formation

(Absorbance at 450 nm) Calculate % inhibition and IC₅₀

Click to download full resolution via product page

Workflow for in vitro HO-1 inhibition assay.

Methodology:

Reagent Preparation: Prepare solutions of recombinant human HO-1, hemin, NADPH, and

biliverdin reductase in phosphate buffer. Prepare serial dilutions of Heme Oxygenase-1-IN-2
in DMSO.

Reaction Setup: In a 96-well plate, add the phosphate buffer, recombinant HO-1, and the test

compound at various concentrations.

Pre-incubation: Pre-incubate the plate at 37°C for 10 minutes.

Reaction Initiation: Initiate the enzymatic reaction by adding hemin and NADPH to each well.

Incubation: Incubate the reaction mixture at 37°C for 15 minutes.

Detection: The biliverdin produced is converted to bilirubin by biliverdin reductase. Measure

the absorbance of bilirubin at 450 nm using a microplate reader.

Data Analysis: Calculate the percentage of inhibition for each concentration of Heme
Oxygenase-1-IN-2 and determine the IC₅₀ value by non-linear regression analysis.

Cell Viability (MTT) Assay
This protocol is for assessing the antiproliferative effects of Heme Oxygenase-1-IN-2 on

cancer cell lines.
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Experimental Workflow:

Cell Culture Treatment MTT Assay Data Analysis

Seed cancer cells (e.g., DU145)
in 96-well plates Incubate for 24 hours Treat cells with various

concentrations of HO-1-IN-2 Incubate for 72 hours Add MTT reagent to each well Incubate for 4 hours Add DMSO to dissolve formazan crystals Read absorbance at 570 nm Calculate cell viability (%) and GI₅₀

Click to download full resolution via product page

Workflow for cell viability (MTT) assay.

Methodology:

Cell Seeding: Seed cancer cells (e.g., DU145 or U87MG) in 96-well plates at an appropriate

density and allow them to adhere for 24 hours.

Compound Treatment: Treat the cells with a range of concentrations of Heme Oxygenase-1-
IN-2 and a vehicle control (DMSO).

Incubation: Incubate the treated cells for 72 hours.

MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

solution to each well and incubate for 4 hours to allow the formation of formazan crystals.

Solubilization: Add DMSO to each well to dissolve the formazan crystals.

Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and

determine the GI₅₀ (concentration for 50% of maximal inhibition of cell proliferation).

Signaling Pathways
Inhibition of HO-1 by Heme Oxygenase-1-IN-2 is hypothesized to induce cancer cell death

through the accumulation of reactive oxygen species (ROS) and subsequent cellular stress.

While the precise downstream signaling cascade of this specific inhibitor is a subject of
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ongoing research, the general pathway of HO-1's role in cancer cell survival is well-

documented.
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HO-1 signaling in cancer and point of inhibition.

This diagram illustrates that cellular stressors upregulate HO-1 expression via the Nrf2

pathway. HO-1 then degrades pro-oxidant heme, producing cytoprotective molecules that

promote cancer cell survival. Heme Oxygenase-1-IN-2 directly inhibits the enzymatic activity of

the HO-1 protein, thereby blocking this pro-survival pathway.
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This technical guide serves as a foundational resource for the use of Heme Oxygenase-1-IN-2
in a research setting. For further details, it is highly recommended to consult the primary

research articles and the full Safety Data Sheet provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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